N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3-methylphenoxy)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H15NO2S/c1-11-4-2-5-12(10-11)17-8-7-15-14(16)13-6-3-9-18-13/h2-6,9-10H,7-8H2,1H3,(H,15,16)
• InChI Key: WEYZBTOFZFATTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNC(=O)C2=CC=CS2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide, also known as MTPCA, is a chemical compound that belongs to the class of amides. It has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide exerts its biological effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a key role in inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of inflammation and pain, and the modulation of the immune system. Additionally, this compound has been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide has several advantages for use in lab experiments, including its high potency, selectivity, and low toxicity. Additionally, this compound has a relatively long half-life, which allows for sustained effects. However, this compound also has several limitations, including its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide, including the development of new synthetic methods for the production of this compound, the investigation of its potential applications in the treatment of various diseases, and the exploration of its potential as a therapeutic agent in combination with other drugs. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound could provide valuable insights into its mechanism of action and potential clinical applications.

Scientific Research Applications

N-[2-(3-methylphenoxy)ethyl]-2-thiophenecarboxamide has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. Additionally, this compound has been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.